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Executive Summary & Technical Profile

4-(Chloromethyl)quinoline (4-CMQ) is a high-reactivity benzylic chloride building block used
primarily in the synthesis of kinase inhibitors, antimalarials, and fluorescent probes.[1][2] Unlike
its commoditized isomer (2-chloromethylquinoline), the 4-isomer is a niche intermediate prone
to supply chain misidentification and hydrolytic degradation.[1][2]

This guide provides a self-validating framework to secure high-purity (>97%) material, ensuring
downstream reaction efficiency and safety compliance.

Chemical Identity & Critical Quality Attributes (CQAS)
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Attribute Specification Technical Note

The HCI salt is the standard
4-(Chloromethyl)quinoline commercial form due to
Compound Name ] -
Hydrochloride enhanced stability over the

free base.[1][2]

CRITICAL: Do not confuse
with the 2-isomer (CAS 3747-

CAS Number 1822-57-7 o
74-8), which is 10x more
common.[1][2]
Molecular Formula C10HsCIN[1][3][4] - HCI MW: 214.09 g/mol
Dark brown/black indicates
Appearance Beige to Tan Powder significant decomposition

(polymerization/oxidation).

Rapidly hydrolyzes in
N DMSO, Methanol, Water ) )
Solubility ) water/protic solvents; handle in
(reactive) anhydrous conditions

Structural alert for genotoxicity.
Primary Hazard Alkylating Agent Causes severe skin burns and
eye damage (H314, H318).

The Sourcing Landscape: Avoiding the "Isomer
Trap"

The commercial market is saturated with the 2-isomer.[1][2] A common failure mode in
procurement is ordering based on "Chloromethylquinoline” without verifying the locant (position
4 vs. position 2).

Supplier Tiering Strategy

For high-purity needs, avoid general aggregators.[2] Use the following tiered logic:

o Tier 1 (Discovery/Gram Scale): Specialized Building Block Vendors.
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o Examples:Enamine, Combi-Blocks, Synblock.

o Why: These vendors synthesize internal libraries and verify isomer identity via NMR.

o Tier 2 (Pilot/Kg Scale): CRO/CDMOs.

o Examples:WuXi AppTec, PharmBlock, Capot Chemical.

o Why: Batch-specific synthesis is required to minimize storage degradation.[1][2]
 Tier 3 (Distributors): Sigma-Aldrich (often re-lists Enamine stock), Fisher Scientific.[2]

o Risk:[1][5][6][7][8] High probability of "Out of Stock" or long lead times for this specific

isomer.

Sourcing Decision Matrix (DOT Visualization)

Use this logic flow to determine the correct procurement channel based on your development
phase.

Tier 1: Building Block Specialists
(Enamine, Combi-Blocks)
<100g, In-stock

Tier 2: CDMO/Custom Synthesis
(WuXi, Capot)

>1kg, Fresh Batch

1822-57-7

STOP: 2-Isomer Risk
(CAS 3747-74-8)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree emphasizing CAS verification and scale-dependent
supplier selection.

Quality Assurance: The Self-Validating Protocol
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Because 4-CMQ is moisture-sensitive, a Certificate of Analysis (CoA) from the supplier is
insufficient.[1][2] You must validate integrity immediately upon receipt.

The "Silver Nitrate" Activity Test (Qualitative)

This rapid bench test confirms the presence of the reactive alkyl chloride, distinguishing it from
hydrolyzed alcohol impurities.

e Dissolve: 10 mg of sample in 1 mL acetonitrile.
» Reagent: Add 2 drops of 5% aqueous AgNOs solution.
e Observation:
o Instant White Precipitate (AgCI):PASS (Active Alkyl Chloride present).

o No/Slow Precipitate:FAIL (Hydrolyzed to alcohol or wrong compound).

| | Validation (G itative)

Method Purpose Acceptance Criteria

Confirm singlet at ~5.3 ppm
(CHzCI). Distinguish from 2-
isomer (singlet at ~4.9 ppm).[1]
[2]

1H-NMR (DMSO-de) Identity & Isomer Purity

>97% Area. Note: Run fast
) ) gradient with acidified
HPLC (Reverse Phase) Organic Purity
water/ACN to prevent on-

column hydrolysis.[1][2]

<1.0%. High water content
Karl Fischer (KF) Moisture Content implies hydrolysis has already

started.

QC Workflow Diagram
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Material Receipt

(Check Seal Integrity)

Visual Inspection
(Beige vs. Black)

1H-NMR Analysis
(Isomer Confirmation)

AgNO:s Precipitation Test .
(Reactivity Check) Fail (BlaCk/GummY)

Disposition

o Precipitate / Wrong Shifts

Precipitate + Correct Shifts

APPROVE REJECT

(Store at -20°C) (Wrong Isomer/Degraded)

Click to download full resolution via product page

Figure 2: Incoming Quality Control (IQC) workflow to filter out degraded or misidentified stock.

Handling, Stability & Safety

Warning: 4-(Chloromethyl)quinoline is a potent alkylating agent.[2] It can alkylate DNA.

Storage Protocol[2][6][11]

e Temperature: Store at -20°C (Long term) or 4°C (Short term).
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o Atmosphere: Must be stored under Argon or Nitrogen. The HCI salt is hygroscopic; moisture
absorption triggers autocatalytic degradation (HCI release

more hydrolysis).
o Container: Amber glass with Teflon-lined caps.[1][2] Avoid metal spatulas (corrosion risk).

Degradation Pathway

Understanding the failure mode is key to troubleshooting:

[1][2]

» Impact: The alcohol impurity competes in nucleophilic substitutions, lowering yield and
producing difficult-to-separate byproducts.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Strategic Sourcing & Technical Validation: 4-
(Chloromethyl)quinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601157#commercial-suppliers-of-high-purity-4-
chloromethyl-quinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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